Cas no 2611-82-7 (Ponceau 4R)

• Product Name: Ponceau 4R
• CAS No: 2611-82-7
• MF: C₂₀H₁₁N₂Na₃O₁₀S₃
• MW: 604.473054170609
• MDL: MFCD00004084
• CID: 43233
• PubChem ID: 24851935
• Update Time: 2026-05-14

Ponceau 4R Chemical and Physical Properties

Names and Identifiers

• Acid Red 18
• C.I. 16255
• Cochineal Red A
• New Coccine
• Trisodium 1-(1-naphthylazo)-2-hydroxynaphthalene-4',6,8-trisulphonate
• Food Red No. 102
• NewCoccine,pure100GR
• NewCoccine,pure25GR
• Ponceau 4R
• 1578red
• AcidredR
• AKA102
• Brilliant ponceau 5R
• c.i.185
• COCCINE
• E124
• foodred6
• foodred7
• l-rot4
• New Coccine, pure
• Red 18
• Scarlet 3R
• Victoria Scarlet 3R
• SX Purple
• Zolfosol
• Brilliant Scarlet 3R
• Food Red 102
• Purple Red
• New Coccin
• Coccin Red
• Atul Scarlet F
• Crimson SX
• Purple SX
• Scarlet 4R
• Neklacid Red 4R
• Neklacid Red 3R
• Acid Ponceau 4R
• Acid Scarlet 4R
• Java Scarlet 3R
• Ponceau 4RF
• Ponceau 4RT
• Scarlet 4RA
• Ponceau 4RE
• C.I. Acid Red 28
• C.I. Acid Red 18
• Cochineal Red 4R
• Kiton Scarlet 4R
• Acid Scarlet 3RZ
• Fenazo Scarlet 3R
• Acid Brilliant Scarlet 3R
• Cilefa Ponce
• Cilefa Ponceau 4R
• Ponceau 4RE.FQ
• Neucoccin

• MDL： MFCD00004084
• Inchi： 1S/C20H14N2O10S3.3Na/c23-16-7-5-11-9-12(33(24,25)26)10-18(35(30,31)32)19(11)20(16)22-21-15-6-8-17(34(27,28)29)14-4-2-1-3-13(14)15;;;/h1-10,23H,(H,24,25,26)(H,27,28,29)(H,30,31,32);;;/q;3*+1/p-3/b22-21+;;;
• InChI Key： SWGJCIMEBVHMTA-ZRUFZDNISA-K
• SMILES： S(C1C([H])=C(C([H])=C2C([H])=C([H])C(=C(C2=1)/N=N/C1=C([H])C([H])=C(C2=C([H])C([H])=C([H])C([H])=C21)S(=O)(=O)[O-])O[H])S(=O)(=O)[O-])(=O)(=O)[O-].[Na+].[Na+].[Na+]

Computed Properties

• Exact Mass: 603.92700
• Monoisotopic Mass: 603.927
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 38
• Rotatable Bond Count: 2
• Complexity: 1080
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: Not determined
• Topological Polar Surface Area: 242

Experimental Properties

• Color/Form: Dark red powder.
• Melting Point: No data available
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 241.69000
• LogP: 6.06870
• Color index: 16255
• Solubility: It is red in water, slightly soluble in alcohol and fibrinolysin, and insoluble in other organic solvents. Carmine is purple in the presence of concentrated sulfuric acid and reddish orange after dilution; Yellow solution in case of concentrated nitric acid. Its aqueous solution is red in the presence of concentrated hydrochloric acid; The concentrated sodium hydroxide solution is brown.
• Vapor Pressure: No data available

Ponceau 4R Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Safety Instruction： S22-S24/25
• RTECS：QJ6530000
• Storage Condition：4°C, protect from light
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes 1,1'-azonaphthalenes
• Material Chemicals Colorants and Pigments Dyes
• Material Chemicals Colorants and Pigments